Cas no 864751-87-1 (3-(2,4-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl cyclopropanecarboxylate)

• Product Name: 3-(2,4-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl cyclopropanecarboxylate
• CAS No: 864751-87-1
• MF: C₂₁H₁₈O₆
• MW: 366.364026546478
• CID: 5422119
• Update Time: 2025-07-19

3-(2,4-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl cyclopropanecarboxylate Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl cyclopropanecarboxylate
• Cyclopropanecarboxylic acid, 3-(2,4-dimethoxyphenyl)-2-oxo-2H-1-benzopyran-7-yl ester

• Inchi： 1S/C21H18O6/c1-24-14-7-8-16(19(10-14)25-2)17-9-13-5-6-15(11-18(13)27-21(17)23)26-20(22)12-3-4-12/h5-12H,3-4H2,1-2H3
• InChI Key： PSULPYKCQKKQCW-UHFFFAOYSA-N
• SMILES： C1(C(OC2=CC=C3C(=C2)OC(=O)C(C2=CC=C(OC)C=C2OC)=C3)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-3-enones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-3-enes Isoflav-3-enones

Additional information on 3-(2,4-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl cyclopropanecarboxylate

Introduction to 3-(2,4-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl cyclopropanecarboxylate (CAS No. 864751-87-1)

3-(2,4-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl cyclopropanecarboxylate, with the CAS number 864751-87-1, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of chromenones, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the chromenone core and the cyclopropanecarboxylate moiety, contribute to its distinct chemical properties and biological activities.

The chromenone scaffold is a well-known motif in natural products and synthetic compounds, often associated with a wide range of biological activities such as anti-inflammatory, antioxidant, and anticancer properties. The presence of the 2,4-dimethoxyphenyl substituent further enhances the compound's potential for modulating various biological pathways. The cyclopropanecarboxylate group, on the other hand, introduces additional steric constraints and electronic effects that can influence the compound's pharmacokinetic and pharmacodynamic profiles.

Recent studies have highlighted the potential of 3-(2,4-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl cyclopropanecarboxylate in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

In another study conducted by researchers at a leading pharmaceutical institute, 3-(2,4-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl cyclopropanecarboxylate was found to have significant antioxidant properties. The compound was shown to scavenge reactive oxygen species (ROS) effectively, thereby protecting cells from oxidative damage. This property makes it a promising candidate for the development of treatments for oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

The anticancer potential of 3-(2,4-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl cyclopropanecarboxylate has also been explored in several preclinical studies. Research published in Cancer Letters demonstrated that this compound induces apoptosis in various cancer cell lines by activating caspase-dependent pathways. Additionally, it was found to inhibit cell proliferation and angiogenesis, key processes involved in tumor growth and metastasis.

Beyond its direct biological activities, 3-(2,4-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl cyclopropanecarboxylate has been investigated for its potential as a lead compound in drug discovery programs. Its unique structural features make it an attractive scaffold for chemical modifications aimed at optimizing its pharmacological properties. For example, researchers have synthesized a series of analogs by varying the substituents on the chromenone ring and evaluating their biological activities. These efforts have led to the identification of several derivatives with enhanced potency and selectivity.

The pharmacokinetic profile of 3-(2,4-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl cyclopropanecarboxylate is another important aspect that has been studied extensively. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent.

In conclusion, 3-(2,4-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl cyclopropanecarboxylate (CAS No. 864751-87-1) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to provide deeper insights into its mechanisms of action and potential clinical utility.